Podocarpusflavone A

• IUPAC Name: 8-[5-(5,7-dihydroxy-4-oxochromen-2-yl)-2-hydroxyphenyl]-5,7-dihydroxy-2-(4-methoxyphenyl)chromen-4-one
• InChI: InChI=1S/C31H20O10/c1-39-17-5-2-14(3-6-17)25-13-24(38)30-22(36)11-21(35)28(31(30)41-25)18-8-15(4-7-19(18)33)26-12-23(37)29-20(34)9-16(32)10-27(29)40-26/h2-13,32-36H,1H3
• InChI Key: RBTRUVNXLDXHBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3O)O)C4=C(C=CC(=C4)C5=CC(=O)C6=C(C=C(C=C6O5)O)O)O
• Molecular Formula: C31H20O10
• DSSTOX Substance ID: DTXSID10944784
• Molecular Weight: 552.5 g/mol
• CAS RN: 22136-74-9, 41583-83-9

Description

Podocarpusflavone A is a biflavone compound. It is a natural product found in Garcinia intermedia, Garcinia subelliptica, and other organisms.

Synthesis Analysis

The first synthetic route developed for Podocarpusflavone A reported from Podocarpus macrophyllus and its analogs in 7 steps. This synthesis was supported by computational analysis for binding with the pantothenate kinase (3AVO) of Mycobacterium tuberculosis.

Molecular Structure Analysis

Podocarpusflavone A has a molecular formula of C31H20O10. Its molecular weight is 552.5 g/mol. The InChIKey of Podocarpusflavone A is RBTRUVNXLDXHBJ-UHFFFAOYSA-N.

Chemical Reactions Analysis

Podocarpusflavone A has been found to inhibit dengue virus NS5 RNA-dependent RNA polymerase (DENV-NS5 RdRp) and cathepsin B.

Physical And Chemical Properties Analysis

Podocarpusflavone A has a density of 1.6±0.1 g/cm3. Its boiling point is 879.3±65.0 °C at 760 mmHg. The vapour pressure is 0.0±0.3 mmHg at 25°C. The enthalpy of vaporization is 132.2±3.0 kJ/mol. The flash point is 295.2±27.8 °C. The index of refraction is 1.750. The molar refractivity is 142.8±0.3 cm3.

Scientific Research Applications

Antiviral Activity

Podocarpusflavone A: .

Cancer Treatment

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Enzyme Inhibition

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Renal Fibrosis

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Phytochemical Studies

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Mechanism of Action

Podocarpusflavone A is a biflavone compound that has been found to have diverse biological activities . This article will cover its target of action, mode of action, affected biochemical pathways, pharmacokinetics, result of action, and the influence of environmental factors on its action.

Target of Action

Podocarpusflavone A has been found to primarily target Fyn/Stat3 signaling pathway . Fyn is a member of the Src family kinases, which are essential in cell growth, migration, and invasion . Stat3 (Signal Transducer and Activator of Transcription 3) is a transcription factor that plays crucial roles in many cellular processes such as cell growth and apoptosis .

Mode of Action

Podocarpusflavone A interacts with its targets by inhibiting the activation of Fyn and weakening the level of phosphorylation of Stat3 . This indicates that Podocarpusflavone A may alleviate the process of fibrosis by the Fyn/Stat3 signaling pathway . It also inhibits DNA topoisomerase I, which is an enzyme that alters the supercoiled state of DNA during transcription .

Biochemical Pathways

The primary biochemical pathway affected by Podocarpusflavone A is the Fyn/Stat3 signaling pathway . By inhibiting this pathway, Podocarpusflavone A can retard the infiltration of macrophages and the aberrant deposition of ɑ-SMA, Col1a1, and fibronectin . These changes can ameliorate the process of fibrosis in TGF-β1-stimulated renal tubular epithelial cells and inflammation in LPS-induced RAW264.7 cells .

Pharmacokinetics

It is known that the bioavailability of flavonoids can be influenced by factors such as solubility, stability, and metabolism .

Result of Action

Podocarpusflavone A has been found to exert renoprotective effects by retarding the infiltration of macrophages and the aberrant deposition of ɑ-SMA, Col1a1, and fibronectin . It also has moderated anti-proliferative activity and induces cell apoptosis in MCF-7 cells . These results suggest that Podocarpusflavone A could be developed into an anti-tumor agent .

Action Environment

The action, efficacy, and stability of Podocarpusflavone A can be influenced by various environmental factors. For instance, the solubility of Podocarpusflavone A in different solvents can affect its bioavailability . .

Safety and Hazards

Podocarpusflavone A causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Future Directions

Podocarpusflavone A has shown promising results in inhibiting the growth of melanoma via the inhibition of the JAK2/STAT3 pathway. This could lay the groundwork for future studies of Podocarpusflavone A in the treatment of obstructive nephropathy.

Q & A

A: While research is ongoing, Podocarpusflavone A has demonstrated inhibitory activity against various targets. Notably, it has shown potent inhibition against dengue virus RNA-dependent RNA polymerase (DV-NS5 RdRp) [], human topoisomerase II alpha [], and Fyn/Stat3 signaling pathway []. It has also exhibited anti-thrombotic effects in silico []. Further research is needed to fully elucidate its mechanisms in different contexts.

A: Depending on the target, downstream effects vary. For instance, inhibition of DV-NS5 RdRp hinders viral replication [], while inhibition of human topoisomerase II alpha is linked to anticancer properties []. Suppressing the Fyn/Stat3 signaling pathway can ameliorate renal fibrosis in obstructive nephropathy [].

A: Podocarpusflavone A has the molecular formula C₃₁H₂₀O₁₀ [] and a molecular weight of 552.5 g/mol.

A: Structural elucidation of Podocarpusflavone A has been achieved through various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). NMR data, particularly 1D and 2D NMR, are crucial for determining the compound's structure []. MS analysis provides information about the molecular weight and fragmentation pattern, aiding in confirmation of the molecular formula [].

A: While specific studies on the stability of Podocarpusflavone A under different conditions are limited in the provided research, its isolation from various plant sources suggests a degree of natural stability [, , , , , , , ]. Further research is needed to investigate its stability profile under controlled conditions (temperature, pH, light) relevant to potential applications.

ANone: The provided research doesn't specifically mention catalytic properties of Podocarpusflavone A. Its activity is primarily attributed to binding and inhibiting specific targets rather than catalyzing reactions.

A: Yes, Podocarpusflavone A has been investigated using in silico tools such as PASS prediction and molecular docking. PASS prediction suggested potential for thrombolytic activity []. Molecular docking studies revealed favorable binding interactions with targets like human topoisomerase II alpha [] and Leishmanolysin (gp63) from Leishmania panamensis [].

ANone: The provided research primarily focuses on the isolation, identification, and initial biological evaluation of Podocarpusflavone A. Detailed investigations regarding these aspects are limited in the current literature. Further research is needed to comprehensively address these important areas.

ANone: Key milestones include:

• Isolation and identification: Podocarpusflavone A was first isolated and characterized from Podocarpus macrophylla [].
• Diverse natural sources: Its presence has been reported in various plant species, highlighting its widespread occurrence [, , , , , , , ].
• Biological activity exploration: Research has revealed diverse biological activities, including antiviral [], anticancer [, ], anti-inflammatory [], and potential anti-thrombotic effects [].